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Compound of Interest

4-Butoxy-4-oxo-3-phenylbutanoic
Compound Name: o
aci

Cat. No.: B121062

An in-depth analysis of the physicochemical properties of 4-Butoxy-4-oxo-3-phenylbutanoic
acid reveals its core molecular characteristics. This compound is the butyl ester of 4-oxo0-4-
phenylbutanoic acid. The molecular weight and formula are fundamental parameters for
researchers in drug development and chemical synthesis.

Physicochemical Data Summary

The quantitative data for 4-Butoxy-4-oxo-3-phenylbutanoic acid and its parent compound, 4-
oxo-4-phenylbutanoic acid, are summarized below for clarity and comparison.

Table 1: Properties of 4-Butoxy-4-oxo-3-phenylbutanoic Acid (Butyl 4-oxo-4-
phenylbutanoate)

Property Value Source
Molecular Weight 234.29 g/mol [1]
Molecular Formula C14H1803 [1]
IUPAC Name butyl 4-oxo-4-phenylbutanoate  [1]

Table 2: Properties of Parent Compound (4-Oxo-4-phenylbutanoic Acid)

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b121062?utm_src=pdf-interest
https://www.benchchem.com/product/b121062?utm_src=pdf-body
https://www.benchchem.com/product/b121062?utm_src=pdf-body
https://www.benchchem.com/product/b121062?utm_src=pdf-body
https://www.benchchem.com/product/b121062?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxo-4-phenylbutyric-acid_-butyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxo-4-phenylbutyric-acid_-butyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/4-Oxo-4-phenylbutyric-acid_-butyl-ester
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Weight ~178.18 g/mol [21[3114]
Molecular Formula C10H1003 [2][3]
CAS Number 2051-95-8 (21131141
Synonym 3-Benzoylpropionic acid [3]

Logical Relationship: Esterification

The target compound, 4-Butoxy-4-oxo-3-phenylbutanoic acid, is synthesized via the
esterification of its parent carboxylic acid with butanol. This reaction forms a butyl ester and
water as a byproduct. The logical workflow for this chemical transformation is depicted below.

4-0Oxo0-4-phenylbutanoic Acid

(C10H1003) B!

4-Butoxy-4-oxo-3-phenylbutanoic Acid

(Butyl Ester)
(C14H1803)

|
:Hr byproduct

y

Water

Click to download full resolution via product page

Caption: Logical diagram of the esterification process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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